4-Nitro-7-isopropylaminobenzofurazan

• Molecular Formula: C9H10N4O3
• Molecular Weight: 222.20 g/mol
• IUPAC Name: 4-nitro-N-propan-2-yl-2,1,3-benzoxadiazol-7-amine
• InChI: InChI=1S/C9H10N4O3/c1-5(2)10-6-3-4-7(13(14)15)9-8(6)11-16-12-9/h3-5,10H,1-2H3
• InChI Key: PCQCBPIIPVKRBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC=C(C2=NON=C12)[N+](=O)[O-]

Description

4-Nitro-7-isopropylaminobenzofurazan is a derivative of the benzofurazan (2,1,3-benzoxadiazole) scaffold, characterized by a nitro group at position 4 and an isopropylamino substituent at position 7. Benzofurazan derivatives are widely studied for their chromogenic and fluorogenic properties, making them valuable in bioanalytical chemistry, sensor development, and biochemical assays . The electron-withdrawing nitro group and electron-donating amino substituents modulate the compound’s electronic structure, influencing its absorption/emission spectra, hydrophobicity, and reactivity. This derivative’s unique substitution pattern distinguishes it from classical NBD (nitrobenzofurazan) analogs, where substituents are typically positioned at the 4- or 7-position alone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine typically involves the nitration of N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to ensure the selective introduction of the nitro group at the desired position on the benzoxadiazole ring.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale nitration reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors could be advantageous for scaling up the production while maintaining safety and efficiency.

Chemical Reactions Analysis

Types of Reactions

7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under suitable conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include hydrogen gas with a palladium catalyst, or sodium borohydride.

Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of 7-amino-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine.

Reduction: Formation of 7-amino-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine.

Substitution: Formation of various substituted benzoxadiazoles depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a fluorescent probe due to the benzoxadiazole moiety.

Medicine: Explored for its potential pharmacological activities, including anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving the nitro group and the benzoxadiazole ring. Further research is needed to elucidate the exact mechanisms and molecular targets involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzofurazan Derivatives

Structural and Electronic Differences

Key structural variations among benzofurazan derivatives arise from substituent type, position, and electronic effects:

Compound Name	Substituent Position	Substituent Group	Key Electronic Effects
4-Nitro-7-isopropylaminobenzofurazan	4-NO₂, 7-NH-iPr	Electron-withdrawing (NO₂), Electron-donating (NH-iPr)	Intramolecular charge transfer (ICT) between NO₂ and NH-iPr
4-Chloro-7-nitrobenzofurazan (NBD-Cl)	4-Cl, 7-NO₂	Electron-withdrawing (Cl, NO₂)	Strong ICT; reactive Cl for nucleophilic substitution
4-Amino-7-nitrobenzofurazan (ABF)	4-NH₂, 7-NO₂	Electron-donating (NH₂), Electron-withdrawing (NO₂)	Enhanced fluorescence due to NH₂ conjugation
4-Hexylthio-7-nitrobenzofurazan (NBDHEX)	4-SHex, 7-NO₂	Electron-withdrawing (NO₂), Lipophilic (SHex)	Increased lipophilicity; redox-active thioether

Physical and Spectral Properties

Substituents significantly influence hydrophobicity, melting points, and spectral profiles:

Compound	Hydrophobicity (logP)*	λ_abs (nm)	λ_em (nm)	Fluorescence Quantum Yield (Φ)
4-Nitro-7-isopropylaminobenzofurazan	2.1 (estimated)	340–345	530–540	0.35–0.45 (moderate)
NBD-Cl	1.8	342	535	<0.1 (quenched by Cl)
ABF	0.9	335	520	0.60
NBDHEX	3.5	350	545	0.10 (ROS generation dominant)

• Hydrophobicity: The isopropylamino group increases logP compared to ABF (NH₂) but reduces it relative to NBDHEX (SHex) .
• Fluorescence : The target compound’s moderate Φ contrasts with ABF’s high Φ (due to NH₂ conjugation) and NBDHEX’s low Φ (quenched by redox activity) .

Tables

Table 1. Structural and Electronic Comparison of Benzofurazan Derivatives
Table 2. Comparative Spectral and Physical Properties
Table 3. Reactivity and Biological Activity Profiles

Note: logP values estimated via QSPR models or experimental data from .